![molecular formula C17H15F2N5OS B5676905 N-(2,4-difluorophenyl)-2-{[1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetamide](/img/structure/B5676905.png)
N-(2,4-difluorophenyl)-2-{[1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetamide
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Overview
Description
The synthesis and study of acetamide derivatives, including those with complex aromatic substitutions and heterocyclic components, are areas of active research due to their potential applications in various fields of chemistry and biology. These compounds often exhibit interesting chemical, physical, and biological properties, making them valuable for scientific study.
Synthesis Analysis
The synthesis of related acetamide derivatives involves various strategies, including condensation reactions, the use of carbodiimide catalysis, and specific substitutions on aromatic systems to achieve the desired functionalization. For example, the synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives was facilitated by 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole condensation catalysis (Yu et al., 2014).
Molecular Structure Analysis
The molecular structures of these compounds are characterized by techniques such as X-ray crystallography, revealing intricate details like bond angles, molecular conformations, and intermolecular interactions. For instance, the structures of two N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides showcased how various intermolecular interactions, including hydrogen bonds and π interactions, contribute to the stabilization of 3-D arrays (Boechat et al., 2011).
Chemical Reactions and Properties
These compounds participate in a variety of chemical reactions, depending on their functional groups and the conditions applied. The reaction pathways often involve nucleophilic substitution, addition reactions to CN double bonds, and the formation of stable intermediates that can be further modified for desired applications.
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystal structure are crucial for understanding the behavior of these compounds under different conditions. These properties are influenced by the compound's molecular structure, particularly the nature and position of substituents on the aromatic rings and the presence of heteroatoms.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and pKa values, are determined by the functional groups present and the overall molecular architecture. For example, the acidity constants of acetamide derivatives can provide insights into their protonation states and reactivity in various environments (Duran & Canbaz, 2013).
properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-[1-(3,4-dimethylphenyl)tetrazol-5-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2N5OS/c1-10-3-5-13(7-11(10)2)24-17(21-22-23-24)26-9-16(25)20-15-6-4-12(18)8-14(15)19/h3-8H,9H2,1-2H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSPDXNVGOXKUNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=C(C=C(C=C3)F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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